Cas no 219794-79-3 ([(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol)

[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol structure
219794-79-3 structure
Product Name:[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol
CAS No:219794-79-3
MF:C10H19NO
MW:169.263962984085
CID:1405568
PubChem ID:16213756
Update Time:2025-04-20

[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • [(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol
    • 1-azabicyclo[2.2.2]octane-2-methanol, 5-ethyl-, (2S,4S,5R)-
    • [(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]methanol
    • J-014389
    • (2S,4S,5R)-2-Hydroxymethyl-5-ethylquinuclidine, >=98.0%
    • (2S,4S,5R)-2-Hydroxymethyl-5-ethylquinuclidine
    • starbld0005543
    • 219794-79-3
    • DTXSID30584106
    • ((2S,4S,5R)-5-Ethylquinuclidin-2-yl)methanol
    • AKOS025294926
    • Inchi: 1S/C10H19NO/c1-2-8-6-11-4-3-9(8)5-10(11)7-12/h8-10,12H,2-7H2,1H3/t8-,9-,10-/m0/s1
    • InChI Key: CWZWBZXPEJJRSS-GUBZILKMSA-N
    • SMILES: OC[C@@H]1C[C@@H]2CCN1C[C@@H]2CC

Computed Properties

  • Exact Mass: 169.14677
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 252.6°C at 760 mmHg
  • Flash Point: 106°C
  • Refractive Index: n20/D 1.500
  • PSA: 23.47
  • LogP: 1.03700

[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol Security Information

  • WGK Germany:3
  • Hazard Category Code: 37/38-41
  • Safety Instruction: 26-39
  • FLUKA BRAND F CODES:10-34
  • Hazardous Material Identification: Xi
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